Cas no 1351590-17-4 (3-(3-chlorophenyl)-5-1-(cyclopropanesulfonyl)azetidin-3-yl-1,2,4-oxadiazole)

• Product Name: 3-(3-chlorophenyl)-5-1-(cyclopropanesulfonyl)azetidin-3-yl-1,2,4-oxadiazole
• CAS No: 1351590-17-4
• MF: C₁₄H₁₄ClN₃O₃S
• MW: 339.797260761261
• CID: 5964667
• PubChem ID: 56764575
• Update Time: 2025-06-09

3-(3-chlorophenyl)-5-1-(cyclopropanesulfonyl)azetidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-5-1-(cyclopropanesulfonyl)azetidin-3-yl-1,2,4-oxadiazole
• 3-(3-chlorophenyl)-5-(1-cyclopropylsulfonylazetidin-3-yl)-1,2,4-oxadiazole
• VU0531070-1
• 1351590-17-4
• 3-(3-chlorophenyl)-5-[1-(cyclopropanesulfonyl)azetidin-3-yl]-1,2,4-oxadiazole
• AKOS024530946
• F6064-3048
• 3-(3-chlorophenyl)-5-(1-(cyclopropylsulfonyl)azetidin-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C14H14ClN3O3S/c15-11-3-1-2-9(6-11)13-16-14(21-17-13)10-7-18(8-10)22(19,20)12-4-5-12/h1-3,6,10,12H,4-5,7-8H2
• InChI Key： IMEKOQPCNZQBRF-UHFFFAOYSA-N
• SMILES： O1C(C2CN(S(C3CC3)(=O)=O)C2)=NC(C2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 339.0444402g/mol
• Monoisotopic Mass: 339.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-(3-chlorophenyl)-5-1-(cyclopropanesulfonyl)azetidin-3-yl-1,2,4-oxadiazole

3-(3-Chlorophenyl)-5-1-(Cyclopropanesulfonyl)Azetidin-3-Yl-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 3-(3-chlorophenyl)-5-1-(cyclopropanesulfonyl)azetidin-3-yl-1,2,4-oxadiazole (CAS No. 1351590-17-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. The molecule's structure incorporates a chlorophenyl group, a cyclopropanesulfonyl moiety, and an oxadiazole ring, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry, particularly for their potential as kinase inhibitors and anti-inflammatory agents. The presence of the chlorophenyl group in this compound enhances its lipophilicity, making it a strong candidate for drug delivery systems. Additionally, the cyclopropanesulfonyl group introduces rigidity and stability to the molecule, which are crucial for maintaining its bioavailability and efficacy.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted techniques, which have significantly improved reaction yields and reduced synthesis time. Researchers have also explored the stereochemical properties of this compound, revealing its potential as a chiral catalyst in asymmetric synthesis. These findings underscore the compound's versatility and its role in advancing green chemistry practices.

The application of computational chemistry has further elucidated the electronic properties of this compound. Quantum mechanical studies have shown that the oxadiazole ring plays a pivotal role in stabilizing the molecule's electronic structure, which is essential for its reactivity in various chemical reactions. Furthermore, molecular docking studies have demonstrated that this compound exhibits strong binding affinity to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs).

In terms of industrial applications, this compound has shown promise in the development of advanced materials such as high-performance polymers and optoelectronic devices. Its ability to form stable coordination complexes with transition metals has opened new avenues for catalytic applications in organic synthesis. Recent breakthroughs in polymer chemistry have leveraged this compound's unique properties to create materials with enhanced thermal stability and mechanical strength.

From an environmental perspective, researchers have investigated the biodegradability of this compound under various conditions. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation due to its susceptibility to enzymatic hydrolysis. This characteristic makes it an eco-friendly alternative to traditional synthetic compounds that persist in the environment for extended periods.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of this compound to minimize waste generation and improve sustainability. Collaborative efforts between academic institutions and industry partners are expected to yield innovative applications across multiple sectors. The integration of artificial intelligence (AI) into chemical research is also anticipated to accelerate the discovery of novel uses for this compound.

In conclusion, 3-(3-chlorophenyl)-5-1-(cyclopropanesulfonyl)azetidin-3-yl-1,2,4-oxadiazole represents a cutting-edge advancement in organic chemistry with far-reaching implications for drug discovery, material science, and environmental sustainability. Its unique structural features and versatile chemical properties position it as a key player in shaping future innovations across diverse scientific disciplines.